molecular formula C21H13N5O2S B2489283 (Z)-N'-(naphthalen-1-yl)-4-(3-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide CAS No. 477195-78-1

(Z)-N'-(naphthalen-1-yl)-4-(3-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide

Cat. No.: B2489283
CAS No.: 477195-78-1
M. Wt: 399.43
InChI Key: UHNPOQIHSJHIOB-PLRJNAJWSA-N
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Description

(Z)-N'-(naphthalen-1-yl)-4-(3-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide is a useful research compound. Its molecular formula is C21H13N5O2S and its molecular weight is 399.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

A study synthesized a series of thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety, including compounds with structural similarities to (Z)-N'-(naphthalen-1-yl)-4-(3-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide. These compounds displayed significant antimicrobial and antiproliferative activities, particularly against HCT-116 cancer cells (Mansour, Aboelnaga, Nassar, & Elewa, 2020).

Synthesis and Characterization of Metal Complexes

In another research, metal complexes derived from thiazole and 2-naphthaldehyde were synthesized and characterized. These complexes exhibited antimicrobial activity, indicating their potential in biomedical applications (Shambuling, Nagesh, Sumangala, & Neelakanthayya, 2015).

Antihyperglycemic Activity

A study focused on synthesizing 2-(substituted phenyl)-3-{[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}-4-oxo-1,3-thiazolidin-5-ylacetic acid derivatives, which are structurally related to the compound . These derivatives showed significant antihyperglycemic activity in rats, suggesting potential therapeutic applications in diabetes management (Imran, Yar, & Khan, 2009).

Anti-Inflammatory Agents

Research into aminothiazoles, thiazolylacetonitrile, and other derivatives containing a naphthalene moiety, similar to the compound of interest, demonstrated potential as anti-inflammatory agents. This study highlights the broader therapeutic potential of such chemical structures (Thabet, Helal, Salem, & Abdelaal, 2011).

Antibacterial Activity of Pyrrolidinone Derivatives

A study synthesized novel series of heterocyclic compounds, including pyrrolidinone derivatives with a naphthalene-thiazole structure. These compounds exhibited significant antibacterial activity against various bacterial strains, highlighting their potential in antimicrobial therapies (Patel & Patel, 2015).

Properties

IUPAC Name

(2Z)-N-(naphthalen-1-ylamino)-4-(3-nitrophenyl)-1,3-thiazole-2-carboximidoyl cyanide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H13N5O2S/c22-12-19(25-24-18-10-4-6-14-5-1-2-9-17(14)18)21-23-20(13-29-21)15-7-3-8-16(11-15)26(27)28/h1-11,13,24H/b25-19-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UHNPOQIHSJHIOB-PLRJNAJWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2NN=C(C#N)C3=NC(=CS3)C4=CC(=CC=C4)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C2C(=C1)C=CC=C2N/N=C(/C#N)\C3=NC(=CS3)C4=CC(=CC=C4)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H13N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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